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Compound of Interest

Compound Name: Cyclosporine U

Cat. No.: B15886810

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and storage of

Cyclosporine A (CsA) stock solutions, a critical step for ensuring reproducibility and accuracy in

research and drug development applications. Cyclosporine A is a potent immunosuppressant

with a well-defined mechanism of action, making it a valuable tool in various biological assays.

Due to its hydrophobic nature, proper handling and preparation are essential.

Data Presentation
Solubility of Cyclosporine A
Cyclosporine A is a lipophilic, cyclic peptide with poor aqueous solubility.[1] Organic solvents

are necessary to prepare concentrated stock solutions. The solubility in common laboratory

solvents is summarized below.
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Solvent Solubility (approx.) Source

Dimethyl Sulfoxide (DMSO) 3 mg/mL - 50 mg/mL [2]

Ethanol 10 mg/mL - 14 mg/mL [2][3]

Dimethylformamide (DMF) 20 mg/mL [2]

Methylene Chloride 10 mg/mL [3]

Chloroform 6 mg/mL [3]

Acetone >100 mg/g

Methanol >100 mg/g [4]

Aqueous Buffers Sparingly soluble [2]

DMF:PBS (pH 7.2) (1:3) ~0.25 mg/mL [2]

Note: Solubility can be affected by the purity of the cyclosporine A, the solvent, temperature,

and the presence of other solutes. It is always recommended to start with a small amount to

ensure complete dissolution.

Stability and Storage Recommendations
Proper storage is crucial to maintain the integrity and activity of Cyclosporine A.
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Form
Storage
Temperature

Conditions Stability Source

Solid -20°C

Desiccated,

protected from

light

≥ 4 years [2]

Solid 2-8°C

Desiccated,

protected from

light

2 years [3]

Stock Solution in

DMSO or

Ethanol

-20°C
Protected from

light, in aliquots

Stable, but

concentration

may drop due to

container

adsorption. Avoid

repeated freeze-

thaw cycles.

[1][3]

Aqueous

Solution

Not

Recommended

Not

recommended

for more than

one day.

[2]

In Human Serum
Room

Temperature
Up to 7 days [5]

In Human Serum -20°C Up to 5 months [5]

In Whole Blood

Room

Temperature (24-

26°C)

Significant

decrease after

24 hours

[6]

In Whole Blood +4°C

Significant

decrease after

24 and 48 hours

[6]

In Whole Blood -20°C
Stable for at

least one month
[6][7]
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Experimental Protocols
Protocol for Preparation of a 10 mM Cyclosporine A
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Cyclosporine A in DMSO.

Materials:

Cyclosporine A (solid, purity ≥98%)

Dimethyl Sulfoxide (DMSO), anhydrous, sterile

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of solid Cyclosporine A to

equilibrate to room temperature to prevent condensation of moisture.

Weighing Cyclosporine A: Aseptically weigh the desired amount of Cyclosporine A powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 12.03 mg of

Cyclosporine A (Molecular Weight = 1202.6 g/mol ).

Dissolution:

Transfer the weighed Cyclosporine A to a sterile, amber microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO. For 12.03 mg, add 1 mL of

DMSO.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) may aid dissolution, but avoid excessive heat.

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[1]

Store the aliquots at -20°C, protected from light.[3]

Calculation Example:

To prepare a 10 mM stock solution:

Molecular Weight (MW) of Cyclosporine A = 1202.6 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

For 1 mL (0.001 L): Mass = 0.010 mol/L x 0.001 L x 1202.6 g/mol = 0.012026 g = 12.03 mg

Visualizations
Signaling Pathway of Cyclosporine A
Cyclosporine A exerts its immunosuppressive effects primarily by inhibiting the calcineurin-

NFAT signaling pathway in T-cells.[8][9] This inhibition prevents the transcription of key

cytokines, such as Interleukin-2 (IL-2), which are essential for T-cell activation and proliferation.

[10][11]
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Caption: Cyclosporine A Signaling Pathway.

Experimental Workflow: Cyclosporine A Stock Solution
Preparation and Storage
The following diagram outlines the standard workflow for preparing and storing a Cyclosporine

A stock solution.
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Caption: Stock Solution Workflow.

Disclaimer: This information is intended for research use only and not for human or veterinary

diagnostic or therapeutic use. Always consult the Safety Data Sheet (SDS) for detailed
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information on hazards and safe handling practices.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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